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Compound of Interest

Compound Name: Methyl 2-(chloromethyl)nicotinate

Cat. No.: B109170

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. Methyl 2-(chloromethyl)nicotinate, a chlorinated organic compound, requires
careful management due to its potential hazards. This guide provides essential, step-by-step
information for its safe disposal, ensuring compliance with safety protocols and regulatory
requirements.

Key Chemical and Safety Data

Understanding the properties of Methyl 2-(chloromethyl)nicotinate is the first step in ensuring
its safe handling and disposal. The following table summarizes key quantitative data for this
compound.
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Property Value Reference
Molecular Formula CsHsCINO:2 [1]
Molecular Weight 185.61 g/mol [1]

Melting Point 42 - 44 °C

Boiling Point 204 °C

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements eye irritation.H335: May cause

respiratory irritation.H402:

Harmful to aquatic life.

Pre-Disposal and Spill Management Protocols

Before proceeding with disposal, it is crucial to handle any spills and prepare the waste
container appropriately.

Accidental Release Measures:
In the event of a spill, the following steps should be taken:
o Evacuate Personnel: Ensure all non-essential personnel are cleared from the area.[1]

o Ensure Adequate Ventilation: Use fume hoods or other ventilation systems to control vapors.

[1]

o Use Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-
impermeable gloves, safety goggles, and a respirator if dust is generated.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

e Clean-up: For solid spills, carefully sweep or scoop up the material and place itin a
designated, labeled container for disposal. Avoid generating dust.[2] For liquid spills, cover
with an inert absorbent material and collect for disposal.[3]
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Step-by-Step Disposal Procedure

As a chlorinated hazardous waste, Methyl 2-(chloromethyl)nicotinate cannot be disposed of
in regular laboratory trash or down the drain.[1][4] It must be managed as hazardous waste
according to local, regional, and national regulations.[3]

Operational Disposal Plan:
o Waste Identification and Segregation:

o Clearly label the waste container as "Hazardous Waste" and include the full chemical
name: "Methyl 2-(chloromethyl)nicotinate".

o This compound falls under the category of halogenated organic waste.[5][6] It is critical to
keep it segregated from non-halogenated solvents to facilitate proper disposal and
recycling streams.[6]

e Containerization:

o Collect the waste in a suitable, closed, and properly labeled container.[1][2] Original
containers or designated hazardous waste containers are appropriate.[5]

o Ensure the container is tightly closed to prevent leaks or spills.[3]
o Storage:

o Store the waste container in a well-ventilated, designated hazardous waste accumulation
area.[3]

o The storage area should be secure and away from incompatible materials, such as strong
oxidizing agents.[3]

» Arrange for Professional Disposal:

o Contact a licensed professional waste disposal service to handle the collection and final
disposal of the chemical waste.[2][7]
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o Provide the disposal company with the Safety Data Sheet (SDS) for Methyl 2-

(chloromethyl)nicotinate.
Disposal Methodology:

The recommended disposal method for chlorinated organic compounds like Methyl 2-
(chloromethyl)nicotinate is high-temperature incineration. This process decomposes the
waste into gaseous byproducts which can then be scrubbed to prevent atmospheric pollution.
[8] Landfill disposal in steel drums is an obsolete and generally prohibited method.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Methyl 2-(chloromethyl)nicotinate.
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Disposal Workflow for Methyl 2-(chloromethyl)nicotinate

[ Start: Waste Generation j
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Caption: A flowchart outlining the procedural steps for the safe disposal of Methyl 2-
(chloromethyl)nicotinate.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of Methyl 2-(chloromethyl)nicotinate, fostering a
culture of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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